Recent advances in small-molecule fluorescent photoswitches with photochromism in diverse states
Journal of Materials Chemistry C Pub Date: 2023-10-16 DOI: 10.1039/D3TC02383D
Abstract
Photochromic materials have been widely used in various areas including data encryption, biological imaging and anti-counterfeiting because of their excellent contrast, responsiveness and fatigue resistance. Molecular materials that use fluorescence as a readout signal generally exhibit superior sensitivity and accuracy compared to those that rely solely on absorbance signals. Therefore, integrating the photoluminescence property into photochromic molecules is an increasing trend in achieving dual-channel signal response and improving the sensitivity. The molecules with a reversible photoswitching characteristic and high-contrast fluorescent response constitute an emerging class of smart molecules named small-molecule fluorescent photoswitches. Relying on their working environments, these small-molecule fluorescent photoswitches can be divided into two groups, one of which can switch fluorescence in the solution state through controllable photoirradiation, making them suitable for super-resolution fluorescence imaging. Solution-state small-molecule fluorescent photoswitches were developed mainly based on traditional diarylethenes and emerging hydrozone derivatives with photochromism. Differing from the first group, the second group of fluorescent photoswitches is capable of switching their solid-state fluorescence, making them more suited for surface/interface-involved applications such as information storage and data encryption. Solid-state small-molecule fluorescent photoswitches were achieved by combining conventional photochromic switches and aggregation-induced emission luminogens (AIEgens). This review systematically introduces the most recent advances in the molecular structure, optical properties, and practical applications of small-molecule fluorescent photoswitches in diverse states, as well as the molecular design principle and working mechanisms. Finally, we outline some existing problems and challenges to promote follow-up development in this field.
Recommended Literature
- [1] Facile fabrication of alveolate Cu2−xSe microsheets as a new visible-light photocatalyst for discoloration of Rhodamine B†
- [2] An α-MnO2 nanotube used as a novel catalyst in ozonation: performance and the mechanism
- [3] Templated photochemical synthesis of a uracil vs. thymine receptor
- [4] New fluorene-based chiral copolymers with unusually high optical activity in pristine and annealed thin films†
- [5] A new insight into the reaction behaviors of side-chain alkylation of toluene with methanol over CsX†
- [6] Asymmetric seed passivation for regioselective overgrowth and formation of plasmonic nanobowls†
- [7] Synthesis and characterization of Co and Ni complexes stabilized by keto- and acetamide-derived P,O-type phosphine ligands†
- [8] The chiral structure of 1H-indazoles in the solid state: a crystallographic, vibrational circular dichroism and computational study†
- [9] Anode potential controlled mechanism of oxidation of 9,10-dimethylanthracene
- [10] Inside front cover
Journal Nameļ¼Journal of Materials Chemistry C
Research Products
-
CAS no.: 112076-61-6
